Cas no 1357624-78-2 (2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride)

• Product Name: 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride
• CAS No: 1357624-78-2
• MF: C₆HCl₂F₂NO
• MW: 211.981046438217
• MDL: MFCD29066325
• CID: 4908747
• Update Time: 2026-02-27

2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-5-fluoronicotinoyl fluoride
• 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride

• MDL： MFCD29066325
• Inchi： 1S/C6HCl2F2NO/c7-4-2(6(10)12)1-3(9)5(8)11-4/h1H
• InChI Key： XZXREEULWQNENJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)F)=CC(=C(N=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride

Comprehensive Overview of 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride (CAS No. 1357624-78-2)

2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride (CAS No. 1357624-78-2) is a specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound, characterized by its unique carbonyl fluoride functional group, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular structure, featuring dichloro and fluoro substituents, enhances its reactivity and selectivity, making it a valuable building block for modern chemical applications.

The growing demand for fluorinated compounds in drug discovery and material science has positioned 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride as a compound of interest. Researchers are particularly drawn to its potential in creating heterocyclic scaffolds, which are pivotal in developing novel therapeutics. With the rise of precision medicine and targeted therapies, the need for high-purity intermediates like this compound has surged, aligning with trends in green chemistry and sustainable synthesis.

One of the key advantages of 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride lies in its versatility. It can undergo various transformations, including nucleophilic substitutions and cross-coupling reactions, to yield complex structures. This adaptability makes it a favorite among chemists working on catalysis and molecular design. Additionally, its stability under controlled conditions ensures consistent performance in laboratory settings, addressing common challenges in process optimization.

In the context of agrochemical innovation, this compound has shown promise in the development of next-generation crop protection agents. The fluoropyridine core is known to enhance the bioactivity of pesticides, contributing to improved efficacy and reduced environmental impact. As regulatory bodies emphasize safer chemical alternatives, 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride offers a pathway to meet these stringent requirements while maintaining high performance.

The synthesis and application of 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride also align with advancements in computational chemistry. Researchers leverage molecular modeling tools to predict its behavior in reactions, reducing trial-and-error in the lab. This synergy between experimental and theoretical approaches accelerates the discovery of new derivatives, catering to the increasing demand for customized chemical solutions.

From a commercial perspective, the compound's niche applications have led to a steady rise in its market value. Suppliers and manufacturers are investing in scalable production methods to meet the needs of high-value industries. Quality control measures, such as HPLC and NMR analysis, ensure that the product meets the rigorous standards required for research and industrial use. This focus on purity and consistency underscores its role in advancing cutting-edge science.

In summary, 2,6-Dichloro-5-fluoropyridine-3-carbonyl fluoride (CAS No. 1357624-78-2) represents a fusion of innovation and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science highlight its importance in contemporary chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.